Cas no 2034525-88-5 (N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide)

• Product Name: N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide
• CAS No: 2034525-88-5
• MF: C₂₀H₂₆N₄O₃
• MW: 370.445444583893
• CID: 5335856
• PubChem ID: 122243657
• Update Time: 2025-10-20

N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6480-6767
• AKOS032458490
• N-(4-methoxyphenethyl)-3-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide
• 2034525-88-5
• N-[2-(4-Methoxyphenyl)ethyl]-3-[(2-methyl-4-pyrimidinyl)oxy]-1-piperidinecarboxamide

• Inchi： 1S/C20H26N4O3/c1-15-21-12-10-19(23-15)27-18-4-3-13-24(14-18)20(25)22-11-9-16-5-7-17(26-2)8-6-16/h5-8,10,12,18H,3-4,9,11,13-14H2,1-2H3,(H,22,25)
• InChI Key： AGUXUZSRSZSBCW-UHFFFAOYSA-N
• SMILES： N1(C(NCCC2=CC=C(OC)C=C2)=O)CCCC(OC2C=CN=C(C)N=2)C1

Computed Properties

• Exact Mass: 370.20049070g/mol
• Monoisotopic Mass: 370.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.5±55.0 °C(Predicted)
• pka: 15.12±0.40(Predicted)

Additional information on N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide

Introduction to N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide (CAS No. 2034525-88-5)

N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide, identified by the CAS registry number 2034525-88-5, is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide comprises several key functional groups that contribute to its versatility. The presence of a piperidine ring, a pyrimidine moiety, and a methoxyphenyl group creates a compound with diverse chemical reactivity and biological activity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting specific cellular pathways.

One of the most notable aspects of this compound is its ability to interact with biological systems in a highly specific manner. Researchers have explored its potential as a modulator of protein-protein interactions, which is a critical area in drug discovery. The methoxyphenyl group, in particular, has been shown to enhance the compound's bioavailability and stability, making it an attractive candidate for further investigation.

The synthesis of N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine-1-carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of producing this compound on an industrial scale.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been investigated for its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

The structural versatility of N-[2-(4-methoxyphenyl)ethyl]-3-[(2-methylpyrimidin-4-yl)oxy]piperidine also lends itself well to further chemical modifications. By altering substituents on the pyrimidine ring or the piperidine backbone, researchers can tailor the compound's properties for specific applications, opening up new avenues for innovation.

In conclusion, N-[2-(4-methoxyphenyl)ethyl]-3-[(emphasize)] represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a key player in future scientific advancements.